5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride

Specification

• CAS No.: 100130-48-1
• Molecular Formula: C6H2Cl2N2O2S2
• Molecular Weight: 269.1 g/mol
• IUPAC Name: 5-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride
• Standard InChI: InChI=1S/C6H2Cl2N2O2S2/c7-3-1-2-4-5(10-13-9-4)6(3)14(8,11)12/h1-2H
• Standard InChI Key: JLRRVYGVTOFMCM-UHFFFAOYSA-N
• SMILES: C1=CC2=NSN=C2C(=C1Cl)S(=O)(=O)Cl
• Canonical SMILES: C1=CC2=NSN=C2C(=C1Cl)S(=O)(=O)Cl

Introduction

Chemical Identity and Structural Properties

Molecular Identity

5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride is characterized by the molecular formula C6H2Cl2N2O2S2. The compound is registered with CAS number 100130-48-1 and MDL number MFCD09028339. The structure consists of a benzothiadiazole core with a chlorine substituent at position 5 and a sulfonyl chloride group at position 4.

Physical Properties

The physical properties of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride are summarized in the following table:

Property	Value	Reference
Molecular Formula	C6H2Cl2N2O2S2
CAS Number	100130-48-1
MDL Number	MFCD09028339
Physical State	Solid (inferred)	-
Hazard Classification	Irritant
Moisture Sensitivity	Sensitive

The compound is likely a solid at standard conditions, given the physical state of structurally similar compounds. It demonstrates sensitivity to moisture, which is consistent with the reactivity of the sulfonyl chloride functional group.

Structural Features

The chemical architecture of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride includes several key structural elements that contribute to its chemical behavior:

• The benzothiadiazole core provides an electron-deficient aromatic system

• The sulfonyl chloride group (SO2Cl) serves as a highly reactive electrophilic center

• The chlorine substituent at position 5 influences the electronic distribution of the aromatic system

These structural features create a compound with distinctive reactivity patterns, particularly toward nucleophiles, making it valuable for various synthetic applications.

Synthesis and Preparation Methods

Laboratory Scale Preparation

Laboratory scale preparation of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride likely requires controlled conditions due to the compound's moisture sensitivity. Based on general procedures for sulfonyl chloride synthesis, the following considerations would be important:

• Use of anhydrous conditions and inert atmosphere techniques

• Temperature control during the chlorosulfonation process

• Appropriate workup procedures to minimize hydrolysis of the sulfonyl chloride group

• Purification methods that avoid aqueous conditions

Chemical Reactivity and Transformations

General Reactivity Patterns

The chemical behavior of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride is dominated by the highly electrophilic sulfonyl chloride functional group. This creates several characteristic reactivity patterns:

• Nucleophilic substitution at the sulfonyl chloride position

• Potential for electrophilic aromatic substitution on the benzothiadiazole core

• Possible coordination chemistry through the nitrogen and sulfur atoms

The compound is expected to be incompatible with strong oxidizing agents, reducing agents, bases, and amines, similar to related sulfonyl chloride compounds.

Key Chemical Transformations

Several valuable transformations can be achieved with 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride:

These transformations make 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride a valuable building block for the synthesis of more complex structures.

Applications and Uses

Research Applications

5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride has several important research applications:

• Synthetic Intermediate: The compound serves as a versatile intermediate for the preparation of complex molecules containing the benzothiadiazole scaffold.

• Biochemical Reagent: The reactive sulfonyl chloride group makes this compound potentially useful for protein labeling and modification studies.

• Material Science Precursor: Related benzothiadiazole compounds have been employed in the development of materials with specific optoelectronic properties.

Medicinal Chemistry Applications

The application of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride in medicinal chemistry is supported by several observations:

• Antimicrobial Activity: Derivatives of benzothiadiazole-4-sulfonyl chloride have demonstrated promising antimicrobial and antifungal properties.

• Drug Development: The compound's ability to form sulfonamides makes it valuable for the development of potential therapeutic agents.

• Structure-Activity Relationships: The benzothiadiazole scaffold provides a unique electronic framework for exploring biological activity.

Industrial and Material Science Applications

The potential applications of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride in industrial and materials science contexts include:

• Functional Materials: Similar to related compounds, 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride could be used as a precursor for the synthesis of materials with properties such as photoluminescence.

• Specialty Chemicals: The unique reactivity profile makes this compound valuable for the production of specialty chemicals that require the benzothiadiazole scaffold.

Biological Activity and Toxicological Profile

Antimicrobial Properties

Derivatives of benzothiadiazole-4-sulfonyl chloride have shown promising antimicrobial properties. While specific data for 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride is limited, the structural features suggest potential antimicrobial activity, particularly given that 5-chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride has been reported to exhibit both antimicrobial and antifungal activities.

Toxicological Considerations

The toxicological profile of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride can be inferred from related compounds:

• Irritant Properties: The compound is classified as an irritant, likely due to the reactive sulfonyl chloride group.

• Acute Toxicity: Related compounds are classified as harmful if swallowed (acute oral toxicity Category 4).

• Corrosive Potential: Due to the sulfonyl chloride group, the compound may cause burns to the skin, eyes, and mucous membranes.

• Hydrolysis Products: The compound can release hydrogen chloride upon reaction with moisture, which poses additional hazards.

Analytical Methods and Characterization

Spectroscopic Analysis

Characterization of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride can be accomplished through various spectroscopic methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1H NMR would display the aromatic proton signals

  • 13C NMR would reveal the carbon framework

  • Other nuclei (15N, 33S) might provide additional structural information

• Infrared (IR) Spectroscopy:

  • Characteristic bands for S=O stretching (typically 1370-1380 and 1170-1180 cm-1)

  • Aromatic C=C stretching vibrations

  • S-Cl stretching vibrations

• Mass Spectrometry:

  • Molecular weight confirmation

  • Characteristic fragmentation pattern

  • Isotope distribution pattern reflecting the presence of chlorine atoms

Chromatographic Methods

Chromatographic techniques suitable for analyzing 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride include:

• High-Performance Liquid Chromatography (HPLC):

  • For purity assessment

  • For monitoring reactions

  • Potentially coupled with mass spectrometry for identification

• Thin-Layer Chromatography (TLC):

  • For reaction monitoring

  • For preliminary purity assessment

Crystallographic Analysis

X-ray crystallography would provide definitive structural confirmation if suitable crystals of 5-Chloro-2,1,3-benzothiadiazole-4-sulfonyl chloride can be obtained. This technique would reveal:

• Bond lengths and angles

• Molecular conformation

• Crystal packing arrangements

• Intermolecular interactions